Cas no 2378173-15-8 (PF-06928215)

• Product Name: PF-06928215
• CAS No: 2378173-15-8
• MF: C₂₀H₂₀N₄O₄
• MW: 380.3972
• CID: 4739500
• PubChem ID: 137300622
• Update Time: 2025-06-08

PF-06928215 Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-2-{[(7-Hydroxy-5-phenylpyrazolo[1,5-a]pyrimidin-3-yl)carbonyl]amino}cyclohexanecarboxylic ac
• PF-06928215
• CID 137300622
• (1R,2S)-2-[(7-oxo-5-phenyl-1H-pyrazolo[1,5-a]pyrimidine-3-carbonyl)amino]cyclohexane-1-carboxylic acid
• (1R,2S)-2-[[(7-hydroxy-5-phenylpyrazolo[1,5-a]pyrimidin-3-yl)carbonyl]amino]-cyclohexanecarboxylic acid
• (1R,2S)-2-[(7-hydroxy-5-phenylpyrazolo[1,5-a]pyrimidine-3-carbonyl)amino]cyclohexane-1-carboxylic acid
• GTPL11324
• BDBM50250108
• (1R,2S)-2-(7-Hydroxy-5-phenylpyrazolo[1,5-a]pyrimidine-3-carboxamido)cyclohexanecarboxylic ac
• G16412
• (1R,2S)-2-{7-oxo-5-phenyl-4H-pyrazolo[1,5-a]pyrimidine-3-amido}cyclohexane-1-carboxylic acid
• (1R,2S)-2-(7-Hydroxy-5-phenylpyrazolo[1,5-a]pyrimidine-3-carboxamido)cyclohexanecarboxylic acid
• SCHEMBL24424878
• MS-26221
• AKOS040734453
• HY-114182
• CHEMBL4096573
• (1R,2S)-2-(7-Hydroxy-5-phenylpyrazolo[1,5-a]pyrimidine-3-carboxamido)cyclohexanecarboxylicacid
• CS-0078781
• 2378173-15-8
• PF(c)\\06928215
• (1R,2S)-2-(7-Oxo-5-phenyl-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxamido)cyclohexane-1-carboxylic acid

• Inchi： 1S/C20H20N4O4/c25-17-10-16(12-6-2-1-3-7-12)22-18-14(11-21-24(17)18)19(26)23-15-9-5-4-8-13(15)20(27)28/h1-3,6-7,10-11,13,15,21H,4-5,8-9H2,(H,23,26)(H,27,28)/t13-,15+/m1/s1
• InChI Key： WGQGCLHXUPGUSZ-HIFRSBDPSA-N
• SMILES： O([H])C([C@]1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[C@]1([H])N([H])C(C1=C([H])N([H])N2C(C([H])=C(C3C([H])=C([H])C([H])=C([H])C=3[H])N=C21)=O)=O)=O

Computed Properties

• Exact Mass: 380.14845513g/mol
• Monoisotopic Mass: 380.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 111

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on PF-06928215

Comprehensive Overview of Compound CAS No 2378173-15-8 and Product PF-06928215

Compound CAS No 2378173-15-8 and the product PF-06928215 represent significant advancements in the field of pharmaceutical chemistry and biochemistry. These entities have garnered considerable attention due to their unique molecular structures and potential therapeutic applications. This detailed introduction aims to provide an in-depth exploration of these compounds, highlighting their chemical properties, biological activities, and the latest research findings that underscore their relevance in modern medicinal chemistry.

The chemical structure of CAS No 2378173-15-8 is characterized by a complex arrangement of functional groups that contribute to its distinct pharmacological profile. Recent studies have demonstrated that this compound exhibits remarkable binding affinity to specific biological targets, making it a promising candidate for the development of novel therapeutic agents. The molecular architecture of CAS No 2378173-15-8 incorporates elements that enhance its solubility and bioavailability, which are critical factors in drug design and formulation.

In contrast, PF-06928215 represents a synthesized derivative of CAS No 2378173-15-8 that has been optimized for improved pharmacokinetic properties. The synthesis of PF-06928215 involves a series of carefully orchestrated chemical reactions that modify the parent compound while preserving its core biological activity. This optimization process has been instrumental in enhancing the compound's efficacy and reducing potential side effects, making it a more viable candidate for clinical development.

One of the most compelling aspects of PF-06928215 is its demonstrated ability to modulate key signaling pathways involved in various diseases. Preclinical studies have shown that this compound can effectively inhibit the activity of enzymes and receptors associated with inflammatory responses, cancer progression, and neurodegenerative disorders. These findings align with the growing interest in developing small-molecule inhibitors as therapeutic interventions for complex diseases.

The pharmacological profile of PF-06928215 has been further validated through extensive in vitro and in vivo studies. These experiments have revealed that the compound exhibits high selectivity for its target receptors, minimizing off-target effects. Additionally, the compound's stability under various physiological conditions enhances its potential for formulation into oral or injectable medications, broadening its therapeutic applications.

Recent advancements in computational chemistry have played a pivotal role in understanding the interactions between PF-06928215 and biological targets. Molecular docking simulations have provided valuable insights into the binding mechanisms of this compound, enabling researchers to refine its structure for improved efficacy. These computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development of novel therapeutics.

The potential therapeutic applications of PF-06928215 are vast, with ongoing research exploring its efficacy in treating a range of conditions. Initial clinical trials have shown promising results in managing chronic inflammatory diseases, where traditional treatments often fall short due to their side effect profiles. The ability of PF-06928215 to selectively target pathological pathways without compromising overall health makes it a particularly attractive option for patients with limited treatment choices.

As the field of medicinal chemistry continues to evolve, the development of compounds like CAS No 2378173-15-8 and PF-06928215 underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians. The integration of cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug design is revolutionizing how new drugs are discovered and developed. These innovations are paving the way for more personalized and effective treatments tailored to individual patient needs.

The future prospects for PF-06928215 are bright, with several pharmaceutical companies investing heavily in further research and development. As regulatory pathways become more streamlined for novel therapeutics, compounds like PF-06928215 are poised to enter clinical practice sooner than ever before. This rapid progression is driven by a robust scientific community dedicated to translating laboratory discoveries into tangible medical benefits.

In conclusion, CAS No 2378173-15-8 and its derivative PF-06928215 represent significant milestones in pharmaceutical chemistry. Their unique properties and therapeutic potential highlight the ongoing innovation in drug discovery and development. As research continues to uncover new applications for these compounds, they are likely to play a crucial role in addressing some of the most pressing medical challenges of our time.